Cas no 2228763-61-7 (2-hydroxy-2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid
• CAS No: 2228763-61-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6415591
• PubChem ID: 165833805
• Update Time: 2025-06-08

2-hydroxy-2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid
• 2-hydroxy-2-[1-(5-methylpyridin-3-yl)cyclopropyl]acetic acid
• 2228763-61-7
• EN300-1818359

• Inchi： 1S/C11H13NO3/c1-7-4-8(6-12-5-7)11(2-3-11)9(13)10(14)15/h4-6,9,13H,2-3H2,1H3,(H,14,15)
• InChI Key： OBNQFMOSLMIWKE-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2C=NC=C(C)C=2)CC1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-hydroxy-2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid

Introduction to 2-hydroxy-2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid (CAS No: 2228763-61-7)

2-hydroxy-2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid, identified by its Chemical Abstracts Service (CAS) number 2228763-61-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid core, which is often employed in the synthesis of biologically active agents due to its unique structural and functional properties. The presence of a hydroxyl group and a substituted pyridine ring further enhances its potential as a pharmacophore, making it a valuable scaffold for drug discovery and development.

The structure of 2-hydroxy-2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid features a cyclopropyl ring linked to an acetic acid moiety, with the hydroxyl group positioned at the 2-position of the cyclopropyl ring. The pyridine ring is substituted at the 5-position with a methyl group, and at the 3-position, it is connected to the cyclopropylacetic acid backbone through an amide-like linkage. This intricate arrangement of functional groups provides multiple sites for chemical modification, enabling researchers to tailor its biological activity for specific therapeutic applications.

In recent years, there has been growing interest in cyclopropyl-containing compounds due to their demonstrated efficacy in modulating various biological pathways. The cyclopropyl group, being a small, rigid structure, can contribute to the binding affinity and selectivity of drug candidates. Moreover, the hydroxyl and carboxylic acid groups present in this compound can participate in hydrogen bonding interactions, which are crucial for stabilizing enzyme-substrate complexes and improving drug-receptor binding.

The 5-methylpyridine moiety in 2-hydroxy-2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid adds another layer of complexity to its pharmacological profile. Pyridine derivatives are well-known for their role as bioisosteres, capable of replacing other heterocyclic or aromatic systems while maintaining or even enhancing biological activity. The methyl substitution at the 5-position may influence the electronic properties of the pyridine ring, thereby affecting its interaction with biological targets. This feature makes it particularly interesting for designing molecules with tailored pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential of 2-hydroxy-2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid as a lead compound for developing novel therapeutic agents. For instance, researchers have explored its inhibitory effects on certain enzymes implicated in inflammatory and metabolic disorders. The compound's ability to interact with specific protein targets suggests that it could be developed into a potent inhibitor or modulator of these pathways. Additionally, its structural features may make it suitable for use in combination therapies, where it could synergize with other drugs to achieve greater therapeutic efficacy.

The synthesis of 2-hydroxy-2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid presents both challenges and opportunities for synthetic chemists. The cyclopropyl ring is notoriously difficult to functionalize due to its strain and reactivity, but modern synthetic methodologies have made significant strides in addressing these issues. Advances in transition-metal-catalyzed reactions and organometallic chemistry have enabled the construction of complex cyclopropane derivatives with high precision. Similarly, the introduction of the pyridine substituents can be achieved through well-established cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

In terms of biological evaluation, preliminary studies on 2-hydroxy-2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid have shown promising results in vitro. Its interaction with various enzymes and receptors has been investigated using computational modeling and experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided insights into its binding mode and mechanism of action, which are critical for optimizing its potency and selectivity.

The pharmacokinetic properties of this compound are also under active investigation. Factors such as solubility, stability, metabolic degradation pathways, and distribution within biological systems are crucial for determining its suitability as a drug candidate. Researchers are employing high-performance liquid chromatography (HPLC), mass spectrometry (MS), and other analytical techniques to assess these parameters. Understanding these properties will help in designing appropriate formulations and dosing regimens for future clinical studies.

Looking ahead, the development of new derivatives based on 2-hydroxy-2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid holds great promise for addressing unmet medical needs. By modifying specific functional groups or introducing new substituents, scientists can explore novel pharmacological profiles without losing the inherent advantages of the parent compound. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in realizing this potential.

The integration of computational chemistry tools has revolutionized drug discovery by enabling rapid screening and optimization of candidate molecules. Virtual screening methods allow researchers to predict the binding affinity of 2-hydroxy-2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid to various targets before conducting expensive wet-lab experiments. Machine learning algorithms can further enhance these predictions by leveraging large datasets containing known bioactive compounds.

In conclusion, 2-hydroxy -2 -1 - (5 -methylpy ridin -3 - yl )cyc lo prop ylacetic ac id (CAS No: 2228763 -61 -7) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic strategies, this compound will undoubtedly play an important role in shaping the future landscape of pharmaceutical innovation.